Cas no 672949-82-5 ((2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate)

• Product Name: (2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate
• CAS No: 672949-82-5
• MF: C₁₁H₇Cl₂NO₂S
• MW: 288.149779558182
• CID: 4656592
• PubChem ID: 5151210
• Update Time: 2025-10-21

(2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• (2-CHLORO-1,3-THIAZOL-5-YL)METHYL 4-CHLOROBENZENECARBOXYLATE
• (2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate

• Inchi： 1S/C11H7Cl2NO2S/c12-8-3-1-7(2-4-8)10(15)16-6-9-5-14-11(13)17-9/h1-5H,6H2
• InChI Key： IYBHEWJORCKXQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OCC1=CN=C(S1)Cl

Computed Properties

• Exact Mass: 286.9574550g/mol
• Monoisotopic Mass: 286.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 418.6±48.0 °C at 760 mmHg
• Flash Point: 207.0±29.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate

The Chemical Compound (2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate: A Comprehensive Overview

The compound with CAS No. 672949-82-5, commonly referred to as (2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

(2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate consists of two primary functional groups: a thiazole ring and a benzoate ester. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. The presence of chlorine atoms at specific positions further enhances its chemical properties, making it suitable for various applications. The benzoate ester group adds to the molecule's versatility, enabling it to participate in a wide range of chemical reactions.

Synthesis Methods

The synthesis of (2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate involves a series of well-defined chemical reactions. Researchers have explored various methods to optimize the synthesis process, including nucleophilic substitution, esterification, and coupling reactions. Recent studies have focused on developing environmentally friendly and cost-effective synthesis routes to meet the growing demand for this compound in industrial applications.

Biological Activities and Applications

One of the most promising aspects of (2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate is its potential as a bioactive molecule. Studies have shown that this compound exhibits significant antimicrobial and anti-inflammatory properties, making it a valuable candidate for drug development. Additionally, its ability to act as a precursor in the synthesis of more complex molecules has expanded its utility in the pharmaceutical industry.

Recent Research Findings

In recent years, there has been a surge in research focusing on the optimization of (2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate's properties for specific applications. Scientists have explored its role in catalytic processes and its potential as a building block for advanced materials. Furthermore, advancements in computational chemistry have enabled researchers to predict the molecule's behavior under various conditions, facilitating more efficient experimental designs.

Conclusion

(2-chloro-1,3-thiazol-5-yl)methyl 4-chlorobenzoate, with CAS No. 672949-82-5, stands out as a versatile and valuable compound in modern chemistry. Its unique structure, coupled with its diverse applications and promising biological activities, positions it as a key player in both academic research and industrial innovation. As research continues to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.